5-Ethoxypyridin-2-amine
Overview
Description
5-Ethoxypyridin-2-amine is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- 5-Ethoxypyridin-2-amine is synthesized from 3-bromo-4-ethoxypyridine and potassium amide in liquid ammonia. This process also results in the formation of 2-amino-5-bromo-4-ethoxypyridine, possibly through intermediates like 3,5-dibromo-4-ethoxypyridine and 5-bromo-4-ethoxy-2,3-pyridyne (Pieterse & Hertog, 2010).
- A similar process involving the amination of 3-bromo-6-ethoxypyridine and 4-bromo-5-ethoxypyridine suggests rearrangements via ethoxy derivatives of 3,4-pyridyne, leading to the formation of 2-amino-4-ethoxypyridine (Pieterse & Hertog, 2010).
Herbicidal Activity
- This compound derivatives demonstrate potential herbicidal activity. For instance, (Z)-ethoxyethyl 2-cyano-3-(2-methylthio-5-pyridylmethylamino)acrylates, prepared from related compounds, show good herbicidal activity on crops like rape (Brassica napus) (Wang, Sun, & Huang, 2004).
Pharmaceutical Research
- In pharmaceutical research, this compound and its derivatives are explored for their potential in drug development. For example, 5-lipoxygenase-activating protein (FLAP) inhibitors, which include derivatives of this compound, have shown promise in clinical trials for conditions like asthma (Stock et al., 2011).
Material Science
- In material science, this compound derivatives have applications in the development of new materials with potential nonlinear optical (NLO) applications. These derivatives show significant second-order NLO application in both solution and bulk forms, as demonstrated by detailed spectroscopic, thermal, and structural analysis (Kolev et al., 2008).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
The pharmacokinetic properties of 5-Ethoxypyridin-2-amine, including its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, are crucial for understanding its bioavailability. According to the data from Ambeed , the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier
Properties
IUPAC Name |
5-ethoxypyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-2-10-6-3-4-7(8)9-5-6/h3-5H,2H2,1H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCKZZIDVKJIEAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30598420 |
Source
|
| Record name | 5-Ethoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30598420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89943-11-3 |
Source
|
| Record name | 5-Ethoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30598420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate](/img/structure/B1320686.png)
